5-Fluoro-2-iodo-1,3-dimethylbenzene

• IUPAC Name: 5-fluoro-2-iodo-1,3-dimethylbenzene
• InChI: InChI=1S/C8H8FI/c1-5-3-7(9)4-6(2)8(5)10/h3-4H,1-2H3
• InChI Key: JFOACEUUDLDHAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1I)C)F
• Molecular Formula: C8H8FI
• DSSTOX Substance ID: DTXSID401294896
• Molecular Weight: 250.05 g/mol
• CAS No.: 14659-59-7

Description

5-Fluoro-2-iodo-1,3-dimethylbenzene (FIOD) is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is of particular interest due to its unique chemical properties, which make it a useful tool for investigating a wide range of biochemical and physiological processes. In

Scientific Research Applications

Continuous Flow Iodination in Organic Synthesis

The iodination of related compounds through C–H lithiation and subsequent treatment with iodine under continuous flow conditions highlights the utility of halogenated compounds in organic synthesis. This process, involving bases like LDA and PhLi, emphasizes the regioselective formation of iodinated products, crucial in pharmaceutical and material science research (Dunn et al., 2018).

Vapor Pressure and Sublimation Studies

Research on vapor pressure and sublimation enthalpies of halogenated 1,3-dimethyluracils, including 5-iodo-1,3-dimethyluracil, provides insights into the physical properties of such compounds. These studies are significant for understanding their stability and behavior in various environmental conditions, which is critical for their application in material sciences and chemical engineering (Brunetti et al., 2015).

Aromatic Nucleophilic Substitution in Chemical Synthesis

Investigations into the reactions of dimethyl(trimethylsilyl)phosphane with various difluorobenzenes, including compounds similar to 5-Fluoro-2-iodo-1,3-dimethylbenzene, shed light on the substrate selectivities and regioselectivities in aromatic nucleophilic substitution. This research is vital for developing new synthetic methods in organic chemistry (Goryunov et al., 2010).

Synthesis and Properties of 5-Haloindazoles

The synthesis and characterization of 5-haloindazoles, including 5-fluoro and 5-iodo derivatives, highlight their potential in medicinal chemistry. The study of their properties and reactions with various agents opens up possibilities for their use in drug development and other biological applications (Schmidt et al., 2007).

Ferrocene Derivatives in Organometallic Chemistry

Research on the transformation of 1-fluoro-2-iodo to 1-fluoro-3-iodo ferrocenes, similar to the compound , demonstrates their potential in organometallic chemistry. These findings are particularly relevant for developing new catalysts and materials with unique electronic properties (Tazi et al., 2018).

Mechanism of Action

The mechanism of action for reactions involving 5-Fluoro-2-iodo-1,3-dimethylbenzene is likely to involve electrophilic aromatic substitution. This process involves the attack of an electrophile on the carbon atoms of the aromatic ring.